Cas no 1805929-14-9 (4-Amino-6-nitropicolinonitrile)

4-Amino-6-nitropicolinonitrile is a heterocyclic organic compound featuring both amino and nitro functional groups on a pyridine backbone, with an additional nitrile substituent. This structure imparts versatility as a key intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of nitrogen-containing heterocycles. Its electron-withdrawing nitro group and electron-donating amino group create a reactive scaffold suitable for further functionalization, such as nucleophilic substitution or reduction reactions. The nitrile moiety further enhances its utility in cyclization and condensation reactions. The compound’s well-defined reactivity profile makes it valuable for constructing complex molecular architectures in medicinal chemistry and material science applications.

4-Amino-6-nitropicolinonitrile structure

1805929-14-9 structure

Product Name:4-Amino-6-nitropicolinonitrile

CAS No:1805929-14-9

MF:C₆H₄N₄O₂

MW:164.121560096741

CID:4899390

Update Time:2025-06-28

4-Amino-6-nitropicolinonitrile Chemical and Physical Properties

Names and Identifiers

- 4-amino-6-nitropicolinonitrile
- 4-Amino-6-nitropicolinonitrile
- Inchi： 1S/C6H4N4O2/c7-3-5-1-4(8)2-6(9-5)10(11)12/h1-2H,(H2,8,9)
- InChI Key： NUAZBVMNBRNOPI-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=C(C=C(C#N)N=1)N)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 227
XLogP3: 0.4
Topological Polar Surface Area: 109

4-Amino-6-nitropicolinonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029015317-250mg	4-Amino-6-nitropicolinonitrile	1805929-14-9	95%	250mg	$1,019.20	2022-04-01
Alichem	A029015317-1g	4-Amino-6-nitropicolinonitrile	1805929-14-9	95%	1g	$2,750.25	2022-04-01

4-Amino-6-nitropicolinonitrile Related Literature

1. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
2. Dissociative dynamics of O2 on Ag(110)†

Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
3. Fate of nitrogen-15 in the subsequent growing season of greenhouse tomato plants (Lycopersicon esculentum Mill) as influenced by alternate partial root-zone irrigation

Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
4. Dissolved oxygen sensor based on fluorescence quenching of oxygen-sensitive ruthenium complexes immobilized in sol–gel-derived porous silica coatings

Analyst, 1996,121, 785-788
5. Dissociation of large gaseous serine clusters produces abundant protonated serine octamer

Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625

Additional information on 4-Amino-6-nitropicolinonitrile

4-Amino-6-Nitropicolinonitrile: A Comprehensive Overview

The compound 4-Amino-6-Nitropicolinonitrile, identified by the CAS number 1805929-14-9, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The name itself is a testament to its composition, with the "4-amino" and "6-nitro" substituents indicating the positions of functional groups on the picolinonitrile backbone.

Recent studies have highlighted the importance of 4-Amino-6-Nitropicolinonitrile in drug discovery and materials science. Its ability to act as a versatile building block in organic synthesis has been extensively explored. Researchers have demonstrated that this compound can be used to construct complex heterocyclic frameworks, which are essential in developing new pharmaceutical agents and advanced materials.

The synthesis of 4-Amino-6-Nitropicolinonitrile involves a series of well-defined chemical reactions, including nitration, amidation, and cyclization processes. These steps ensure the formation of the desired product with high purity and yield. The compound's stability under various reaction conditions makes it an ideal candidate for large-scale production in industrial settings.

In terms of applications, 4-Amino-6-Nitropicolinonitrile has shown promise in the development of coordination polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions has led to the creation of materials with exceptional porosity and catalytic activity. These properties are highly sought after in fields such as gas storage, catalysis, and sensing technologies.

Moreover, the compound's role in medicinal chemistry cannot be overlooked. Preclinical studies have indicated that derivatives of 4-Amino-6-Nitropicolinonitrile exhibit potent anti-inflammatory and antioxidant activities. These findings suggest potential therapeutic applications in treating chronic diseases such as arthritis and neurodegenerative disorders.

The environmental impact of synthesizing and using 4-Amino-6-Nitropicolinonitrile has also been a topic of interest. Researchers have developed eco-friendly synthesis routes that minimize waste generation and reduce energy consumption. Such approaches align with global efforts to promote sustainable chemistry practices.

In conclusion, 4-Amino-6-Nitropicolinonitrile is a multifaceted compound with a wide range of applications across various scientific disciplines. Its structural versatility, combined with recent advancements in synthesis and application techniques, positions it as a key molecule for future innovations in chemistry and related fields.